N-[2-(dimethylamino)ethyl]-1H-indole-7-carboxamide

Catalog No.
S7828717
CAS No.
M.F
C13H17N3O
M. Wt
231.29 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
N-[2-(dimethylamino)ethyl]-1H-indole-7-carboxamide

Product Name

N-[2-(dimethylamino)ethyl]-1H-indole-7-carboxamide

IUPAC Name

N-[2-(dimethylamino)ethyl]-1H-indole-7-carboxamide

Molecular Formula

C13H17N3O

Molecular Weight

231.29 g/mol

InChI

InChI=1S/C13H17N3O/c1-16(2)9-8-15-13(17)11-5-3-4-10-6-7-14-12(10)11/h3-7,14H,8-9H2,1-2H3,(H,15,17)

InChI Key

ZDKPNHSXUWEWQX-UHFFFAOYSA-N

SMILES

CN(C)CCNC(=O)C1=CC=CC2=C1NC=C2

Canonical SMILES

CN(C)CCNC(=O)C1=CC=CC2=C1NC=C2
DMPEA-7 is a synthetic compound that belongs to the class of tryptamines. Tryptamines are a class of compounds that are structurally similar to the neurotransmitter serotonin, and are known to have psychoactive effects. DMPEA-7 was first synthesized in the 1960s by the British chemist Alexander Shulgin, and has since been the subject of numerous studies due to its potential therapeutic applications.
DMPEA-7 is a white or off-white crystalline powder that is soluble in organic solvents such as chloroform and methanol. Its melting point is around 152 °C, and its molecular formula is C14H18N2O. DMPEA-7 has a molecular weight of 230.3 g/mol and a pKa of 9.34.
DMPEA-7 can be synthesized through several different methods, including the reduction of indole-7-carboxamide using agents such as lithium aluminum hydride or titanium trichloride. The compound can be characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.
DMPEA-7 can be analyzed using a variety of analytical techniques, including gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS). These techniques allow for the detection and quantification of DMPEA-7 in various biological samples, such as urine and blood.
DMPEA-7 has been shown to have various biological properties, including serotonin receptor agonist activity and inhibition of monoamine oxidase (MAO) enzymes. Studies have also suggested that DMPEA-7 may have potential anti-inflammatory and anti-proliferative effects.
There is limited information available regarding the toxicity and safety of DMPEA-7 in scientific experiments. However, studies have shown that high doses of DMPEA-7 can cause gastrointestinal distress and central nervous system effects such as agitation and hallucinations.
DMPEA-7 has potential applications in various scientific experiments, including drug discovery and development, neurochemistry, and pharmacology. Studies have also suggested that DMPEA-7 may have potential therapeutic applications in the treatment of psychiatric disorders such as depression and anxiety.
Despite its potential therapeutic applications, research on DMPEA-7 is still in its early stages. Most studies have focused on its chemical and biological properties, and few studies have explored its potential therapeutic applications in humans.
DMPEA-7 has potential implications in various fields of research and industry, including drug discovery and development, neurochemistry, and pharmacology. It may also have potential applications in the field of psychiatry, particularly in the treatment of depression and anxiety.
There are several limitations to the current research on DMPEA-7, including limited information regarding its toxicity and safety, and limited studies exploring its potential therapeutic applications in humans. Future research should focus on exploring the potential therapeutic applications of DMPEA-7 in humans, as well as investigating its safety and toxicity in greater detail. Additionally, future research should explore the potential implications of DMPEA-7 in other fields, such as neuropharmacology and neurotoxicology.

- Investigate the potential applications of DMPEA-7 in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease
- Explore the potential use of DMPEA-7 as a tool for studying neurochemistry and neurotransmitter systems in the brain
- Investigate the potential effects of DMPEA-7 on immune function and inflammation
- Develop new synthesis methods for DMPEA-7 that are more efficient and cost-effective
- Investigate the potential applications of DMPEA-7 in the field of oncology, particularly in the treatment of cancer
- Explore the potential use of DMPEA-7 as a tool for studying the effects of tryptamines on the brain and behavior
- Investigate the potential therapeutic applications of DMPEA-7 in animals models of psychiatric disorders, such as depression and anxiety
- Investigate the potential applications of DMPEA-7 in the field of forensic toxicology, particularly in drug testing and analysis.

XLogP3

1.4

Hydrogen Bond Acceptor Count

2

Hydrogen Bond Donor Count

2

Exact Mass

231.137162174 g/mol

Monoisotopic Mass

231.137162174 g/mol

Heavy Atom Count

17

Dates

Last modified: 04-15-2024

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